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Compound of Interest

Compound Name: Dookul

Cat. No.: B2688968

Introduction: Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR)
tyrosine kinase. It functions by binding to the adenosine triphosphate (ATP) binding site of the
enzyme, thereby inhibiting its autophosphorylation and the subsequent downstream signaling
cascade. These notes provide an overview of commercially available Gefitinib for research use,
along with key experimental protocols.

Supplier and Purchasing Information

The following table summarizes purchasing information for Gefitinib from various reputable
suppliers. Prices are subject to change and may not include shipping and handling fees. It is
recommended to visit the supplier's website for the most current information.
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Supplier Unit Size Purity Price (USD)
Number

Selleck 10 mM (in 1 mL

] S1025 >99% $95.00
Chemicals DMSO)
50 mg >99% $295.00
100 mg >99% $485.00
Cayman

] 13166 10 mg =>98% $112.00
Chemical
50 mg >98% $448.00
100 mg >98% $784.00
Tocris Bioscience 3000 50 mg >99% $290.00
100 mg >99% $495.00
MedChemExpres 10 mM (in 1 mL

HY-50895 99.89% $85.00

s DMSO)
50 mg 99.89% $285.00
100 mg 99.89% $475.00

Storage and Stability: Gefitinib is typically supplied as a crystalline solid or a pre-dissolved
solution in DMSO. For solid forms, it is recommended to store at -20°C. For solutions in DMSO,
storage at -20°C is also recommended for long-term stability. Avoid repeated freeze-thaw
cycles.

Experimental Protocols
In Vitro Kinase Assay for EGFR Inhibition

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of
Gefitinib against EGFR.

Materials:
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e Recombinant human EGFR kinase domain
o ATP

e Poly(Glu, Tyr) 4:1 peptide substrate

o Gefitinib

e Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 2 mM DTT, 0.01%
Tween-20)

e ADP-Glo™ Kinase Assay (Promega) or similar detection system
o 384-well plates

Procedure:

Prepare a serial dilution of Gefitinib in kinase buffer.

e In a 384-well plate, add the EGFR enzyme, the peptide substrate, and the various
concentrations of Gefitinib.

« Initiate the kinase reaction by adding ATP.
 Incubate the plate at 30°C for 60 minutes.

o Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase
Assay system according to the manufacturer's instructions.

» Plot the percentage of kinase activity against the logarithm of the Gefitinib concentration to
determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol measures the effect of Gefitinib on the viability of cancer cell lines.
Materials:

o EGFR-mutant cancer cell line (e.g., NCI-H1975)
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o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

» Gefitinib

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e DMSO

o 96-well plates

» Plate reader

Procedure:

o Seed the cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere
overnight.

» Treat the cells with various concentrations of Gefitinib for 72 hours.

e Add MTT solution to each well and incubate for 4 hours at 37°C.

¢ Remove the medium and add DMSO to dissolve the formazan crystals.
e Measure the absorbance at 570 nm using a plate reader.

o Calculate the percentage of cell viability relative to the untreated control and plot the results
to determine the IC50.

Western Blot Analysis of EGFR Signaling

This protocol assesses the effect of Gefitinib on the phosphorylation of EGFR and downstream
signaling proteins.

Materials:
o EGFR-mutant cancer cell line

o Gefitinib
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 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

e Primary antibodies (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-Akt, anti-total-
Akt)

o HRP-conjugated secondary antibodies
o ECL Western blotting detection reagents
o SDS-PAGE gels and blotting equipment

Procedure:

Treat cells with Gefitinib at various concentrations for a specified time (e.g., 2 hours).

Lyse the cells and quantify the protein concentration.

Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and incubate with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the protein bands using an ECL detection system.
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Caption: EGFR signaling pathway and the inhibitory action of Gefitinib.
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Caption: A typical workflow for Western blot analysis.
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 To cite this document: BenchChem. [Application Notes: Gefitinib (Iressa) for Research
Laboratories]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2688968#dookul-supplier-and-purchasing-
information-for-research-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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